Cas no 2228931-46-0 (tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228931-46-0
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 5856629
• PubChem ID: 165755729
• Update Time: 2025-05-23

tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• 2228931-46-0
• EN300-1891738
• tert-butyl N-[1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(19)17(4)11(9-18)13-10(16)7-6-8-12(13)20-5/h6-9,11H,1-5H3
• InChI Key： HVZWAYMEZILXED-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C=O)N(C)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228931-46-0)

The compound tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate, identified by the CAS registry number CAS No. 2228931-46-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this molecule is characterized by a tert-butyl group, a methyl group, and a substituted phenyl ring, making it a versatile compound for further functionalization and optimization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving precise control of reaction conditions. The synthesis typically involves the preparation of intermediates such as 2-fluoro-6-methoxyaniline, followed by alkylation and subsequent carbamate formation. These steps require careful optimization to ensure high yields and purity, which are critical for its application in sensitive fields like drug development.

The structural features of tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate make it an attractive candidate for exploring its biological activities. Studies have shown that the presence of the fluoro and methoxy groups on the phenyl ring significantly influences the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining its suitability as a drug candidate or as an intermediate in drug discovery programs.

In terms of application, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases. Researchers have demonstrated that the tert-butyl group enhances the molecule's stability in biological systems, while the methoxy group improves solubility and bioavailability. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

Moreover, the environmental impact of CAS No. 2228931-46-0 has been a subject of recent research. Studies indicate that this compound undergoes rapid degradation under environmental conditions, reducing its persistence in ecosystems. This is particularly important for its use in agricultural settings, where minimizing ecological footprint is a key consideration.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential as an agrochemical agent, particularly as a herbicide or fungicide. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory research to commercial applications.

In conclusion, tert-butyl N-1-(2-fluoro-6-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228931-46-0) represents a valuable addition to the arsenal of compounds available for addressing challenges in medicine and agriculture. Its unique structure, coupled with favorable biological properties, positions it as a promising candidate for future innovations in these fields.